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Compound of Interest

Compound Name: 4-(4-Methyl-benzyl)-piperidine

Cat. No.: B3023075 Get Quote

An In-Depth Technical Guide to 4-[(4-methylphenyl)methyl]piperidine (CAS No. 92822-01-0)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Piperidine
Scaffold
The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone of

medicinal chemistry.[1][2][3] Its derivatives are integral to over twenty classes of

pharmaceuticals, ranging from analgesics and antipsychotics to anticancer agents.[1][4][5] The

ring's conformational flexibility and its basic nitrogen atom allow it to engage in critical hydrogen

bonding and ionic interactions with biological targets, making it a privileged scaffold in drug

design. This guide provides a detailed technical overview of a specific, valuable derivative: 4-

[(4-methylphenyl)methyl]piperidine, also known as 4-(4-methylbenzyl)piperidine. We will

explore its chemical properties, synthesis, analytical characterization, and its proven role as a

foundational structure in the development of potent therapeutics.

Core Compound Profile: 4-[(4-
methylphenyl)methyl]piperidine
Understanding the fundamental physicochemical properties of a compound is the first step in

its rational application in research and development.
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Chemical Structure and Identifiers
The structure consists of a piperidine ring substituted at the 4-position with a 4-methylbenzyl

group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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